Cas no 71608-03-2 (1,3-Benzenediol, 4-methyl-6-nitro-)

• Product name: 1,3-Benzenediol, 4-methyl-6-nitro-
• CAS No: 71608-03-2
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 1751044
• PubChem ID: 12955180

1,3-Benzenediol, 4-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-methyl-6-nitro-
• 4-Methyl-6-nitrobenzene-1,3-diol
• DTXSID601020233
• 71608-03-2

• Inchi： InChI=1S/C7H7NO4/c1-4-2-5(8(11)12)7(10)3-6(4)9/h2-3,9-10H,1H3
• InChI Key： QEWHBPQJDKBLLE-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.03751
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 83.6